5-Chloro-4-cyclopropoxy-2-fluoropyridine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 5-chloro-4-cyclopropyloxy-2-fluoropyridine
• InChI: InChI=1S/C8H7ClFNO/c9-6-4-11-8(10)3-7(6)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: UUSMNXRRRLGRQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2Cl)F

Description

5-Chloro-4-cyclopropoxy-2-fluoropyridine is a halogenated pyridine derivative featuring a cyclopropoxy substituent at the 4-position, chlorine at the 5-position, and fluorine at the 2-position. This compound is structurally characterized by its fused heterocyclic system, which confers unique electronic and steric properties. The cyclopropoxy group is notable for its strained three-membered ring, which enhances metabolic stability and influences binding interactions in pharmaceutical applications .

Preparation Methods

The synthesis of 5-Chloro-4-cyclopropoxy-2-fluoropyridine can be achieved through several synthetic routes. One common method involves the reaction of 4-cyclopropoxy-2-fluoropyridine with a chlorinating agent such as thionyl chloride or phosphorus pentachloride . The reaction is typically carried out under reflux conditions in an inert solvent like dichloromethane or chloroform. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

5-Chloro-4-cyclopropoxy-2-fluoropyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms on the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation reactions to form corresponding N-oxides or reduction reactions to form amines or other reduced derivatives.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions with boronic acids or esters to form biaryl compounds.

Scientific Research Applications

5-Chloro-4-cyclopropoxy-2-fluoropyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as an intermediate in the synthesis of drug candidates and active pharmaceutical ingredients.

Industry: The compound is used in the development of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Chloro-4-cyclopropoxy-2-fluoropyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways . The presence of electron-withdrawing groups like chlorine and fluorine can influence its reactivity and binding affinity to target molecules .

Comparison with Similar Compounds

Key Observations:

Substituent Effects :

• The cyclopropoxy group in the target compound introduces steric bulk and electron-donating effects, which are absent in smaller substituents like methyl or iodine . This group enhances metabolic stability compared to linear ethers.
• Iodine in 5-Chloro-2-fluoro-4-iodopyridine facilitates cross-coupling reactions (e.g., Suzuki-Miyaura), but its large atomic radius may hinder binding in biological targets compared to cyclopropoxy .
• Aldehyde in 2-Chloro-5-fluoro-4-formylpyridine enables nucleophilic additions but reduces stability under acidic conditions .

Similarity Scores :

• Compounds with amine (0.78) or iodine (0.76) substituents exhibit moderate similarity to the target molecule, as calculated by structural alignment algorithms . Lower scores for methyl or aldehyde groups reflect reduced electronic overlap.

Applications :

• The target compound’s cyclopropoxy group is advantageous in medicinal chemistry, as seen in analogs like Compound 14b from the European patent, which is used in antiviral agents .
• 5-Chloro-4-fluoropyridin-2-amine’s amine group makes it a preferred scaffold for kinase inhibitors due to hydrogen-bonding capabilities .

Key Findings:

• The logP of the target compound (~2.1) balances lipophilicity for membrane permeability and solubility, outperforming the highly lipophilic iodopyridine derivative (logP ~3.0) .
• Synthetic challenges arise from introducing the cyclopropoxy group, which typically requires specialized reagents (e.g., cyclopropane boronic esters) under palladium catalysis .